Pentametallic lanthanide-alkoxide square-based pyramids: high energy barrier for thermal relaxation in a holmium single molecule magnet†‡

Chemical Communications Pub Date: 2011-09-01 DOI: 10.1039/C1CC14186D

Abstract

Pentametallic Ln complexes of formula [Ln5O(OiPr)13] have been made, where LnIII = Sm, Gd, Tb, Ho and Er; slow magnetisation relaxation to 33 K is observed for the Ho complex with an energy barrier of ca. 400 K.

Graphical abstract: Pentametallic lanthanide-alkoxide square-based pyramids: high energy barrier for thermal relaxation in a holmium single molecule magnet
Recommended Literature